4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-2-methoxyphenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C15H11ClO5/c1-21-13-7-9(14(17)18)2-4-10(13)8-3-5-12(16)11(6-8)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key: FOMKTSFHPCWQNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H11ClO5
• DSSTOX Substance ID: DTXSID40691714
• Molecular Weight: 306.70 g/mol
• CAS RN: 1262005-44-6

Description

4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, also known as 4-C3MBA, is a small organic compound with a molecular weight of 221.58 g/mol. It was first synthesized in the laboratory in the late 1990s. Since then, it has been widely studied for its potential applications in various areas, including scientific research, drug development, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that the compound has a number of different effects on the body, including the inhibition of certain enzymes and proteins, as well as the stimulation of certain biochemical pathways. Additionally, it is believed that 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% may act as an antioxidant, as well as a modulator of various cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% are not yet fully understood. However, it is believed that the compound may have a number of different effects on the body, including the inhibition of certain enzymes and proteins, as well as the stimulation of certain biochemical pathways. Additionally, it is believed that 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% may act as an antioxidant, as well as a modulator of various cell signaling pathways.

Advantages and Limitations for Lab Experiments

4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% has several advantages for lab experiments. First, it is a relatively small molecule, which makes it easy to handle and store. Additionally, it is a relatively stable compound, which means that it can be used for long-term experiments. Finally, 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% is relatively inexpensive, which makes it a cost-effective option for laboratory experiments.
On the other hand, there are also some potential limitations for lab experiments involving 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95%. First, it is a relatively new compound, and its effects on the body are not yet fully understood. Additionally, it is a relatively unstable compound, which means that it must be stored and handled carefully. Finally, it is a relatively expensive compound, which may limit its use in some laboratory experiments.

Future Directions

Given its potential applications in scientific research and drug development, 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% has a number of potential future directions. First, further research is needed to better understand the biochemical and physiological effects of the compound. Second, further research is needed to develop more efficient synthesis methods for the compound. Third, further research is needed to develop more efficient and cost-effective ways to store and handle the compound. Fourth, further research is needed to develop new applications for the compound, such as in the development of new drugs or treatments. Finally, further research is needed to develop new methods for measuring and quantifying the effects of the compound.

Synthesis Methods

4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% can be synthesized from commercially available starting materials, such as 4-chloro-3-methoxybenzoic acid and 3-chloro-4-methoxybenzoic acid. The reaction involves the conversion of the starting materials into the desired product through a series of chemical steps. The reaction starts with the formation of a diazonium salt from the 4-chloro-3-methoxybenzoic acid, which is then reacted with the 3-chloro-4-methoxybenzoic acid to form the desired 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% product. The reaction is usually conducted in aqueous solution at room temperature and is usually complete within a few hours.

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% has been widely used in scientific research due to its unique properties. It has been used in the development of new drugs, as well as in the study of various biochemical and physiological processes. It has also been used in the study of the effects of various drugs on the human body, as well as in the study of the structure and function of various proteins and enzymes. Additionally, 4-(3-Carboxy-4-chlorophenyl)-3-methoxybenzoic acid, 95% has been used in the study of various diseases and illnesses, such as cancer and Alzheimer’s disease.